Cas no 2758005-52-4 (3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2758005-52-4
• MF: C₁₃H₁₂Cl₂O₃
• MW: 287.138582229614
• CID: 5960563
• PubChem ID: 165758767
• Update Time: 2025-06-08

3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2758005-52-4
• EN300-37337551
• 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

• Inchi： 1S/C13H12Cl2O3/c1-12-5-13(6-12,11(16)17)10(18-12)7-2-3-8(14)9(15)4-7/h2-4,10H,5-6H2,1H3,(H,16,17)
• InChI Key： UQXJDWOGSIVMFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C2(C(=O)O)CC(C)(C2)O1)Cl

Computed Properties

• Exact Mass: 286.0163496g/mol
• Monoisotopic Mass: 286.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

Introduction to 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2758005-52-4)

3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to the class of bicyclic carboxylic acids, which are known for their diverse applications in drug development. With a CAS number of 2758005-52-4, this molecule has been studied for its structural complexity and the potential utility it holds in medicinal chemistry.

The molecular structure of 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid consists of a bicyclic framework with a substituent at the 3-position of the phenyl ring and a carboxylic acid group at the 4-position. The presence of two chlorine atoms on the phenyl ring enhances its reactivity and makes it a valuable scaffold for further derivatization. This structural motif is reminiscent of many bioactive molecules that have been explored in recent years, particularly in the development of small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential as a lead structure in drug discovery. The bicyclic core provides rigidity, which can be advantageous for binding to biological targets with high specificity. Additionally, the presence of both chloro and carboxylic acid functional groups offers multiple points for chemical modification, allowing chemists to fine-tune the properties of the molecule for specific applications.

In recent years, there has been a growing interest in leveraging computational methods to predict the biological activity of novel compounds. 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been subjected to virtual screening using various docking algorithms to identify potential binding interactions with biological targets. These studies have suggested that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have made it possible to access complex structures like this one with greater ease than was previously possible.

One particularly interesting aspect of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The carboxylic acid group at the 4-position can be used for further functionalization via esterification or amidation, while the phenyl ring can be modified through cross-coupling reactions or other electrophilic aromatic substitution methods. This versatility makes 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Recent studies have also explored the pharmacokinetic properties of derivatives of this compound class. By understanding how these molecules are metabolized and excreted, researchers can optimize their design for better bioavailability and reduced toxicity. Computational modeling has played a key role in predicting these properties before experimental testing is conducted, saving valuable time and resources in drug development pipelines.

The potential applications of 3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for materials science applications, where its rigid framework could be exploited to create novel polymers or functional materials with specific properties.

In conclusion,3-(3,4-Dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2758005-52-4) is a structurally interesting compound with significant potential in pharmaceutical research and beyond. Its unique features make it a promising scaffold for drug discovery, while its synthetic accessibility allows for further exploration by medicinal chemists and materials scientists alike.